Cas no 123464-39-1 (ethyl 5-(nitromethyl)octanoate)

ethyl 5-(nitromethyl)octanoate structure
123464-39-1 structure
Product Name:ethyl 5-(nitromethyl)octanoate
CAS No:123464-39-1
MF:C11H21NO4
MW:231.28874373436
CID:2618508
PubChem ID:14470773
Update Time:2025-04-21

ethyl 5-(nitromethyl)octanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(nitromethyl)octanoate
    • 123464-39-1
    • DTXSID60560690
    • Inchi: 1S/C11H21NO4/c1-3-6-10(9-12(14)15)7-5-8-11(13)16-4-2/h10H,3-9H2,1-2H3
    • InChI Key: IPHMQLWJHLQCME-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCC(C[N+](=O)[O-])CCC)=O

Computed Properties

  • Exact Mass: 231.14705815Da
  • Monoisotopic Mass: 231.14705815Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1Ų
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